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Compound Name:
Adenosine 2-amidine

hydrochloride

Cat. No.: B12399854 Get Quote

Technical Guide: Adenosine 2-Amidine
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Abstract
Adenosine 2-amidine hydrochloride is a synthetic analog of the endogenous nucleoside

adenosine. Like adenosine, it is anticipated to interact with adenosine receptors, which are

implicated in a multitude of physiological processes, including vasodilation, inflammation, and

neurotransmission. This technical guide provides a comprehensive overview of the core

physicochemical properties of Adenosine 2-amidine hydrochloride, putative experimental

protocols for its characterization, and a theoretical framework for its mechanism of action based

on the known signaling pathways of analogous adenosine receptor agonists. This document is

intended to serve as a foundational resource for researchers investigating the therapeutic

potential of this compound.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental for

its application in experimental research. The key quantitative data for Adenosine 2-amidine
hydrochloride are summarized in the table below.
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Property Value Source(s)

Molecular Weight 345.74 g/mol [1][2]

Molecular Formula C₁₁H₁₆ClN₇O₄ [1][2]

Purity

Typically ≥98% (analytical

methods may include HPLC,

NMR)

Solubility
Soluble in DMSO (e.g., at 10

mM)

Storage Conditions
Store at -20°C for long-term

stability.

Putative Mechanism of Action and Signaling
Pathway
Based on its structural similarity to adenosine, Adenosine 2-amidine hydrochloride is

hypothesized to act as an agonist at adenosine receptors, particularly the A₂A subtype, which

are G-protein coupled receptors. Activation of the A₂A receptor initiates a signaling cascade

that plays a crucial role in various cellular responses.

Adenosine A₂A Receptor Signaling Pathway
The binding of an agonist, such as Adenosine 2-amidine hydrochloride, to the A₂A receptor

is expected to trigger a conformational change in the receptor, leading to the activation of the

associated Gs alpha subunit of the G-protein complex. This, in turn, activates adenylyl cyclase,

which catalyzes the conversion of ATP to cyclic AMP (cAMP). The subsequent increase in

intracellular cAMP levels leads to the activation of Protein Kinase A (PKA), which then

phosphorylates downstream target proteins, resulting in a cellular response.
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Preparation

Incubation Separation & Detection Data Analysis

Prepare cell membranes
expressing the target
adenosine receptor

Incubate membranes with
radioligand and varying

concentrations of test compound

Prepare serial dilutions of
Adenosine 2-amidine HCl and

a radiolabeled competitor
Separate bound from
free radioligand via

vacuum filtration

Measure radioactivity
of the filters

Calculate Ki values to
determine binding affinity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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